Cas no 70795-45-8 (cis-1,2-Cyclohexanedimethanamine)
70795-45-8 structure
Product Name:cis-1,2-Cyclohexanedimethanamine
CAS No:70795-45-8
MF:C8H18N2
MW:142.241921901703
CID:59144
PubChem ID:22212409
Update Time:2025-04-18
cis-1,2-Cyclohexanedimethanamine Chemical and Physical Properties
Names and Identifiers
-
- cis-1,2-Cyclohexanedimethanamine
- 1,2-Cyclohexanedimethanamine,(1R,2S)-rel-
- A836996
- AG-G-76727
- cis-[(2-aminomethyl)cyclohexyl]methanamine
- cis-1,2-Bis-(aminomethyl)-cyclohexan
- CTK5D3004
- I05-0408
- SBB069941
- 1,2-Cyclohexanedimethanamine,cis-
- cis-1,2-Bis(aminomethyl)cyclohexane
- 1-[(1S,2R)-2-(aminomethyl)cyclohexyl]methanamine
- 1,2-Cyclohexanedimethanamine, cis-
- [(1R,2S)-Cyclohexane-1,2-diyl]dimethanamine
- SCHEMBL18428581
- DTXSID30623423
- 70795-45-8
- AKOS006361088
- [2-(Aminomethyl)cyclohexyl]methylamine #
- BDYVWDMHYNGVGE-OCAPTIKFSA-N
- [(1R,2S)-2-(aminomethyl)cyclohexyl]methanamine
-
- Inchi: 1S/C8H18N2/c9-5-7-3-1-2-4-8(7)6-10/h7-8H,1-6,9-10H2/t7-,8+
- InChI Key: BDYVWDMHYNGVGE-OCAPTIKFSA-N
- SMILES: NC[C@@H]1CCCC[C@@H]1CN
Computed Properties
- Exact Mass: 142.14714
- Monoisotopic Mass: 142.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 81.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
Experimental Properties
- PSA: 52.04
- LogP: 2.11080
cis-1,2-Cyclohexanedimethanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
cis-1,2-Cyclohexanedimethanamine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
70795-45-8 (cis-1,2-Cyclohexanedimethanamine) Related Products
- 2549-93-1(trans-1,4-Bis(aminomethyl)cyclohexane)
- 104-75-6(2-Ethylhexylamine)
- 17768-41-1(1-adamantylmethanamine)
- 10029-07-9((1r,4r)-4-(aminomethyl)cyclohexylmethanamine, trans)
- 4442-85-7(2-cyclohexylethan-1-amine)
- 4441-59-2(4-Cyclohexylbutan-1-amine)
- 4448-77-5(Cycloheptanemethylamine)
- 3218-02-8(Cyclohexanemethylamine)
- 2579-20-6(1,3-Cyclohexane-bis(methylamine) mix. Isomers)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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